Cas no 2169166-01-0 (1-(4-Amino-2-chlorophenoxy)-3-(methylamino)propan-2-ol)

• Product Name: 1-(4-Amino-2-chlorophenoxy)-3-(methylamino)propan-2-ol
• CAS No: 2169166-01-0
• MF: C₁₀H₁₅ClN₂O₂
• MW: 230.691301584244
• CID: 5564940
• PubChem ID: 165594283
• Update Time: 2025-06-09

1-(4-Amino-2-chlorophenoxy)-3-(methylamino)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-amino-2-chlorophenoxy)-3-(methylamino)propan-2-ol
• 2169166-01-0
• EN300-1591784
• 1-(4-Amino-2-chlorophenoxy)-3-(methylamino)propan-2-ol

• Inchi： 1S/C10H15ClN2O2/c1-13-5-8(14)6-15-10-3-2-7(12)4-9(10)11/h2-4,8,13-14H,5-6,12H2,1H3
• InChI Key： APFHPRPJSWSSLG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(CNC)O)N

Computed Properties

• Exact Mass: 230.0822054g/mol
• Monoisotopic Mass: 230.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.5Ų

Additional information on 1-(4-Amino-2-chlorophenoxy)-3-(methylamino)propan-2-ol

Comprehensive Overview of 1-(4-Amino-2-chlorophenoxy)-3-(methylamino)propan-2-ol (CAS No. 2169166-01-0)

1-(4-Amino-2-chlorophenoxy)-3-(methylamino)propan-2-ol (CAS No. 2169166-01-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique phenoxy and propan-2-ol backbone, is often explored for its potential applications in drug development and molecular biology. Researchers are particularly interested in its structural properties, which make it a candidate for modulating biological pathways.

The compound's 4-amino-2-chlorophenoxy moiety is a critical feature that contributes to its reactivity and binding affinity. This structural element is frequently studied in the context of enzyme inhibition and receptor interaction, topics that are highly searched in academic and industrial databases. With the growing demand for targeted therapies and precision medicine, 1-(4-Amino-2-chlorophenoxy)-3-(methylamino)propan-2-ol is often mentioned in discussions about small molecule drug discovery.

In recent years, the compound has been linked to studies on neurotransmitter modulation and cell signaling pathways, aligning with the rising interest in neurological disorders and mental health research. Its methylamino group enhances its solubility and bioavailability, making it a subject of interest for drug formulation experts. These attributes are frequently queried in search engines by professionals seeking novel therapeutic agents.

From a synthetic chemistry perspective, 1-(4-Amino-2-chlorophenoxy)-3-(methylamino)propan-2-ol is synthesized through multi-step organic reactions, often involving nucleophilic substitution and reductive amination. These methods are widely discussed in forums and publications focusing on organic synthesis optimization, a trending topic among chemists. The compound's CAS No. 2169166-01-0 serves as a unique identifier in chemical databases, ensuring accurate retrieval for researchers.

Environmental and green chemistry considerations are also relevant to this compound. With increasing searches for sustainable synthesis methods, researchers are evaluating eco-friendly approaches to produce 1-(4-Amino-2-chlorophenoxy)-3-(methylamino)propan-2-ol. This aligns with global trends toward reducing chemical waste and improving process efficiency in industrial applications.

In summary, 1-(4-Amino-2-chlorophenoxy)-3-(methylamino)propan-2-ol (CAS No. 2169166-01-0) represents a versatile compound with broad potential in pharmaceutical research and biochemical applications. Its structural complexity and functional groups make it a valuable subject for ongoing studies, particularly in areas like drug design and molecular targeting. As scientific inquiries continue to evolve, this compound remains a focal point for innovation and discovery.